Cas no 1807027-05-9 (3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1807027-05-9
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4869418
• Update Time: 2025-10-29

3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-7-5(2-13)4(1-6(15)16)3-14-8(7)9(11)12/h3,9H,1H2,(H,15,16)
• InChI Key： MNKPEHPARRKFRJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1C#N)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.3
• Topological Polar Surface Area: 74

Additional information on 3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid

3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1807027-05-9): A Comprehensive Overview

3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1807027-05-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, applications, and recent advancements in the scientific community.

Chemical Structure and Properties

3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid is a pyridine derivative characterized by the presence of a chloro, cyano, and difluoromethyl substituent, along with an acetic acid group. Its molecular formula is C₁₀H₆ClF₂N₂O₂, and it has a molecular weight of approximately 247.61 g/mol. The compound exhibits strong electron-withdrawing properties due to the presence of the cyano and difluoromethyl groups, which significantly influence its reactivity and stability.

The solubility of 3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid in various solvents is an important consideration for its use in chemical reactions. It is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in non-polar solvents like hexane or toluene. This solubility profile makes it suitable for a wide range of synthetic transformations and analytical techniques.

Synthesis Methods

The synthesis of 3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid has been the subject of several studies, with various methods being reported in the literature. One common approach involves the reaction of 3-chloro-4-cyano-2-(difluoromethyl)pyridine with an appropriate carboxylic acid or ester precursor. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using a palladium-catalyzed coupling reaction followed by an esterification step.

The reaction typically proceeds under mild conditions, yielding high purity products with good yields. The use of modern catalysts and ligands has further improved the efficiency and selectivity of these reactions, making them more suitable for large-scale production.

Applications in Pharmaceutical Research

3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid has gained significant attention in pharmaceutical research due to its potential as a lead compound for drug development. Its unique chemical structure and functional groups make it an attractive candidate for designing novel therapeutic agents targeting various diseases.

In particular, recent studies have explored its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid exhibited potent inhibitory activity against human carbonic anhydrase II (hCA II), a key enzyme implicated in conditions such as glaucoma and epilepsy.

Beyond enzyme inhibition, this compound has also shown promise in modulating other biological targets. A research group at the University of California demonstrated that certain derivatives could effectively disrupt protein-protein interactions involved in cancer cell signaling pathways, suggesting potential applications in oncology.

Analytical Techniques and Characterization

The accurate characterization of 3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid is crucial for both synthetic chemistry and pharmaceutical applications. Various analytical techniques have been employed to study its properties and ensure its purity. High-performance liquid chromatography (HPLC) is commonly used for quantitative analysis, while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information.

Mass spectrometry (MS) is another powerful tool for characterizing this compound, especially when combined with tandem MS (MS/MS). This technique allows for the identification and quantification of trace impurities, which is essential for ensuring the quality and safety of pharmaceutical products.

Recent Research Developments

The scientific community continues to explore new avenues for utilizing 3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid. Recent advancements have focused on optimizing its synthetic routes to improve yield and reduce environmental impact. For example, a green chemistry approach involving the use of biocatalysts has shown promising results in reducing waste generation and energy consumption during synthesis.

In addition to synthetic improvements, there has been growing interest in understanding the biological mechanisms underlying the compound's therapeutic effects. Advanced computational methods such as molecular dynamics simulations have provided insights into how specific functional groups contribute to binding affinity and selectivity towards target proteins.

Conclusion

3-Chloro-4-cyano-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1807027-05-9) is a multifaceted compound with broad applications in chemistry and pharmaceutical research. Its unique chemical structure offers opportunities for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new synthetic methods and biological insights, further enhancing its potential as a valuable tool in scientific exploration.